N-(3-fluorophenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide
Description
Synthesis Analysis
The synthesis of compounds related to N-(3-fluorophenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide involves complex chemical processes. For instance, Perce and Oda (1995) detailed the synthesis and "living" cationic polymerization of related fluorinated compounds, demonstrating the intricate steps involved in achieving precise molecular configurations (Perce & Oda, 1995).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(3-fluorophenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide is often complex, with the presence of fluorine atoms contributing to unique physical and chemical properties. Studies like those by Percec et al. (1994) on chiral recognition in liquid crystalline polymers highlight the significance of molecular configuration in determining the phase behavior and properties of the polymers (Percec et al., 1994).
Chemical Reactions and Properties
The chemical reactions involving compounds like N-(3-fluorophenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide can lead to a variety of products, depending on the conditions and reactants used. For example, the study by Améduri (2009) on the applications of vinylidene fluoride-containing polymers and copolymers illustrates the versatility of such compounds in synthesizing materials with desired properties (Améduri, 2009).
Physical Properties Analysis
The physical properties of N-(3-fluorophenyl)-N'-[2-(vinyloxy)ethyl]ethanediamide and related compounds are influenced by their molecular structure. Studies such as the one by Huang et al. (2007), which explores the synthesis and repellent properties of vinylidene fluoride-containing polyacrylates, shed light on how the molecular design affects the material's repellency, thermal stability, and other physical characteristics (Huang et al., 2007).
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity and stability, are pivotal in their application in materials science. The work by Percec and Oda (1995) on the molecular engineering of liquid-crystalline polymers through "living" polymerization provides insights into the reactivity of fluorinated monomers and the resulting polymers' phase behaviors and stability (Percec & Oda, 1995).
properties
IUPAC Name |
N-(2-ethenoxyethyl)-N'-(3-fluorophenyl)oxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2O3/c1-2-18-7-6-14-11(16)12(17)15-10-5-3-4-9(13)8-10/h2-5,8H,1,6-7H2,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRAYAUKTCVDQHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=COCCNC(=O)C(=O)NC1=CC(=CC=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethenoxyethyl)-N'-(3-fluorophenyl)oxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.